Cas no 897759-74-9 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide
• CAS No: 897759-74-9
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• CID: 6007197
• PubChem ID: 7189615
• Update Time: 2025-05-22

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide
• N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-2-phenylacetamide
• AKOS024610808
• F1813-0938
• 897759-74-9

• Inchi： 1S/C16H13ClN2OS/c1-10-12(17)7-8-13-15(10)19-16(21-13)18-14(20)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key： HKGJBVDCGOKEOT-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C(Cl)=CC=C2S1)(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 316.0437119g/mol
• Monoisotopic Mass: 316.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide

Comprehensive Overview of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide (CAS No. 897759-74-9)

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide, with the CAS number 897759-74-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and methyl substituents on the benzothiazole ring, along with the phenylacetamide moiety, contributes to its unique chemical properties and potential applications.

Researchers and industry professionals frequently search for terms like "benzothiazole derivatives", "pharmaceutical intermediates", and "agrochemical applications" when exploring the uses of this compound. The growing interest in sustainable chemistry and green synthesis has also led to increased scrutiny of compounds like N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide, as scientists seek eco-friendly methods for their production and application.

The structural features of this compound make it a promising candidate for further investigation. The benzothiazole core is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The addition of the chloro and methyl groups at the 5 and 4 positions, respectively, may enhance these activities or impart new functionalities. Meanwhile, the phenylacetamide side chain could influence the compound's solubility, bioavailability, and target specificity.

In the context of current research trends, questions like "How to synthesize N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide?" and "What are the potential applications of benzothiazole derivatives in medicine?" are commonly encountered in scientific literature and patent databases. The synthesis of this compound typically involves the reaction of appropriately substituted 2-aminobenzothiazoles with phenylacetyl chloride or its derivatives, often requiring careful control of reaction conditions to achieve optimal yields.

From a pharmaceutical perspective, the search for novel heterocyclic compounds with improved efficacy and safety profiles remains a priority. N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide represents an interesting scaffold for drug discovery, particularly in areas such as central nervous system disorders, metabolic diseases, and infectious diseases. Its structural similarity to known bioactive molecules suggests potential as a lead compound for further optimization.

In agrochemical applications, benzothiazole derivatives have shown promise as plant growth regulators and pest control agents. The specific substitution pattern of CAS 897759-74-9 may offer advantages in terms of selectivity and environmental persistence, making it a subject of interest for agricultural researchers. Recent trends in precision agriculture and sustainable crop protection have increased the demand for specialized compounds with targeted modes of action.

The physicochemical properties of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide are crucial for understanding its behavior in various applications. Parameters such as molecular weight (302.79 g/mol), logP (indicative of lipophilicity), and hydrogen bond donor/acceptor counts influence its absorption, distribution, and overall bioavailability. These characteristics are frequently searched by medicinal chemists and formulation scientists working on drug development projects.

Recent advances in computational chemistry and molecular modeling have enabled more efficient exploration of compounds like 897759-74-9. Virtual screening techniques and structure-activity relationship (SAR) studies can help predict biological activity and guide synthetic efforts. This aligns with current industry demands for rational drug design and cost-effective discovery processes.

Quality control and analytical characterization of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide typically involve techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and identity, which are critical for research and development purposes. The growing emphasis on analytical method validation in regulatory guidelines has made proper characterization even more important.

As research continues, the potential applications of CAS 897759-74-9 may expand into new areas. Current investigations into multi-target therapeutics and combination therapies could benefit from the versatile nature of benzothiazole derivatives. Additionally, the compound's possible role in material science, particularly in the development of specialty chemicals and functional materials, represents an emerging area of interest.

The patent landscape surrounding benzothiazole derivatives is dynamic, with numerous filings related to their synthesis and applications. Researchers examining intellectual property aspects often search for information on compound-specific patents and freedom-to-operate analyses. This highlights the commercial potential of well-characterized compounds like N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide.

In conclusion, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylacetamide (897759-74-9) represents a chemically interesting and potentially valuable compound with applications spanning multiple scientific disciplines. Its continued study contributes to our understanding of structure-activity relationships in heterocyclic chemistry and may lead to valuable discoveries in pharmaceuticals, agriculture, and beyond. The compound exemplifies how targeted molecular design can yield substances with specific, desirable properties.